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Estratetraenol vs. Other Putative Human
Pheromones: A Comparative Review

For Researchers, Scientists, and Drug Development Professionals

The existence and function of human pheromones remain a subject of vigorous scientific
debate. Among the candidate molecules, estratetraenol (EST), a steroid found in female urine,
has been a focal point of research, often compared to other putative pheromones such as
androstadienone (AND), androstenone, and androstenol. This guide provides an objective
comparison of their reported effects, supported by experimental data and detailed
methodologies, to aid researchers in this complex field.

Comparative Overview of Putative Human
Pheromones

Estratetraenol is hypothesized to act as a female-specific chemosignal, influencing male
perception and behavior. In contrast, androstadienone, a testosterone derivative found in male
sweat and semen, is often studied for its effects on women.[1] Androstenone and androstenol,
also found in male axillary sweat, have a more controversial and less consistently reported
range of effects. A significant body of research on these compounds is marked by small sample
sizes, a lack of replication, and the potential for false positives, making definitive conclusions
challenging.[2][3]
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Summary of Quantitative Data

The following tables summarize the quantitative findings from key studies on the effects of
estratetraenol and other putative human pheromones on mood, perception, and physiological
responses.

Table 1: Effects on Mood and Psychological State
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Key
Compound Study Participants Task Quantitative
Findings
Decreased
positive mood in
Jacob &
Estratetraenol ) 48 men and Mood men; no
McClintock , . N
(EST) women guestionnaires significant effect
(2000)
on women's
mood.
Maintained
positive mood in
i Jacob & women during a
Androstadienone ) 48 men and Mood )
McClintock ) ) task, preventing
(AND) women guestionnaires ) i
(2000) a decline seen in
the control
group.
Maintained
higher levels of
) positive mood
Wyart et al. Mood rating after
20 women and reduced
(2007) stressor ]
negative mood
compared to a
control.
Decreased self-
rated sexiness in
Filsinger et al. - ) male subjects
Androstenone Not specified Self-ratings
(1985) compared to a
no-odor
condition.
. No significant
Filsinger et al. - )
Androstenol (1985) Not specified Self-ratings effect on self-
rated sexiness.
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Table 2: Effects on Perception and Attractiveness
Ratings
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Key
Compound Study Participants Task Quantitative
Findings
Increased the
likelihood of
Gender perceiving
Estratetraenol Zhou et al. 24 heterosexual perception of ambiguous
(EST) (2014) men point-light walkers as
walkers female (8%
change in gender
perception).[4]
Attractiveness No significant
and effect on
Hare et al. ) )
43 men unfaithfulness attractiveness or
(2017) _ _
ratings of female  unfaithfulness
faces ratings.
Increased the
Gender o
) ) likelihood of
Androstadienone  Zhou et al. 24 heterosexual perception of o
o perceiving
(AND) (2014) women point-light )
ambiguous
walkers
walkers as male.
In one of three
events, women
) exposed to AND
Attractiveness o
] ) gave significantly
Saxton et al. ratings of men in _
54 women ) higher
(2008) a speed-dating )
attractiveness

context

ratings (mean
rating of 3.8 vs.

3.1 for control).
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Attractiveness No significant
and effect on
Hare et al. ] )
51 women unfaithfulness attractiveness or
(2017) _ _
ratings of male unfaithfulness
faces ratings.
] No significant
_ Attractiveness
Black & Biron - ) effect on
Androstenone Not specified ratings of ]
(1982) attractiveness
photographs )
ratings.
Increased ratings
. _ Attractiveness of "friendliness”
Kirk-Smith et al. )
Androstenol (1978) Men and women ratings of and "warmth" for
photographs photographs of

people.

Table 3: Physiological Effects
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Key
Compound Study Participants Measurement Quantitative
Findings
) Activated the
Estratetraenol Savic et al. PET scans of _
12 men ) o anterior
(EST) (2001) brain activity
hypothalamus.
No significant
. ) effect on
Bensafi et al. Skin ) )
24 men physiological
(2004) conductance )
arousal in a
neutral context.
) ) Activated the
Androstadienone  Savic et al. PET scans of ]
12 women ) o anterior
(AND) (2001) brain activity
hypothalamus.
Maintained
significantly
higher cortisol
Wyart et al. ] ]
(2007) 20 women Salivary cortisol levels compared
to a control
group over a 2-
hour period.
Increased skin
conductance,
Bensafi et al. Skin indicating
24 women )
(2003) conductance heightened
sympathetic
arousal.

Experimental Protocols
Gender Perception of Point-Light Walkers (Zhou et al.,

2014)

This study aimed to determine if AND and EST could signal gender information.
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o Participants: 24 heterosexual males, 24 heterosexual females, 24 homosexual males, and
24 bisexual/homosexual females.

e Stimuli;

o Chemicals: Androstadienone (2.5 mM), estratetraenol (2.5 mM), and a control solution
(clove oil in propylene glycol). The substances were presented on a cotton ball under the
participants' noses.

o Visual: Point-light walkers (PLWs) were animations of 15 dots representing the major joints
of a human body walking. The gaits were digitally morphed along a continuum from
masculine to feminine.

e Procedure:

o On three separate days, participants were exposed to either AND, EST, or the control
solution in a counterbalanced order.

o They were shown a series of PLWs with varying degrees of masculinity/femininity in their
gait.

o For each PLW, participants had to make a forced-choice judgment of whether the walker
was male or female.

» Data Analysis: The proportion of "male"” or "female” responses was calculated for each
chemical condition and compared.

Brain Activation Studies using PET (Savic et al., 2001)

This research investigated the neural correlates of exposure to putative pheromones.
o Participants: 12 heterosexual men and 12 heterosexual women.

o Stimuli: Androstadienone, estratetraenol, and a control odorant (cedarwood oil). The
substances were delivered via an olfactometer.

e Procedure:
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o Participants underwent Positron Emission Tomography (PET) scans to measure regional
cerebral blood flow (rCBF), an indicator of neural activity.

o During the scans, they were presented with the different odorants.

o The brain activation patterns in response to each substance were recorded and
compared.

o Data Analysis: Statistical parametric mapping was used to identify brain regions with
significantly different rCBF between the different odor conditions.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathways for putative human
pheromones and a typical experimental workflow for studying their effects.

Click to download full resolution via product page

Caption: Proposed signaling pathway for putative human pheromones.
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Caption: A generalized experimental workflow for human pheromone research.

Conclusion

The research into estratetraenol and other putative human pheromones presents a complex
and often contradictory picture. While some studies suggest that these compounds can
influence mood, perception, and physiological arousal in a sex-specific manner, others have
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failed to replicate these findings or have demonstrated no significant effects. The debate is
further complicated by the high concentrations of these substances used in many experiments,
which may not reflect natural exposure levels.

For researchers and drug development professionals, a critical approach to the existing
literature is paramount. The methodologies of past studies should be carefully scrutinized, and
future research should prioritize robust, double-blind, and well-powered experimental designs.
While the allure of human pheromones is strong, the scientific evidence remains inconclusive,
and the field requires further rigorous investigation to substantiate the claims made for
estratetraenol and its counterparts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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